Cas no 911485-84-2 (3,4-Dihydro-2H-1,4-benzothiazin-6-ylmethanol)

• Product Name: 3,4-Dihydro-2H-1,4-benzothiazin-6-ylmethanol
• CAS No: 911485-84-2
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5714329
• PubChem ID: 59560616
• Update Time: 2024-03-01

3,4-Dihydro-2H-1,4-benzothiazin-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• AKOS026740976
• EN300-155080
• AT25306
• IPYFXUITCCENFI-UHFFFAOYSA-N
• 3,4-dihydro-2H-1,4-benzothiazin-6-ylmethanol
• 911485-84-2
• (3,4-dihydro-2H-1,4-benzothiazin-6-yl)methanol
• (3,4-Dihydro-2H-benzo[b][1,4]thiazin-6-yl)methanol
• (3,4-Dihydro-2H-benzo[1,4]thiazin-6-yl)-methanol
• SCHEMBL3070838
• CS-0100683
• 2H-1,4-Benzothiazine-6-methanol, 3,4-dihydro-
• 3,4-Dihydro-2H-1,4-benzothiazin-6-ylmethanol

• Inchi： 1S/C9H11NOS/c11-6-7-1-2-9-8(5-7)10-3-4-12-9/h1-2,5,10-11H,3-4,6H2
• InChI Key： IPYFXUITCCENFI-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(CO)C=C2NCC1

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 364.1±42.0 °C(Predicted)
• pka: 14.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines